Cas no 94333-33-2 (1-Propanaminium,2-[2-hydroxy-3-(trimethylammonio)propoxy]-N,N,N-trimethyl-3-[1-[(tridecyloxy)methyl]-2-(trimethylammonio)ethoxy]-,chloride (1:3))

• Product Name: 1-Propanaminium,2-[2-hydroxy-3-(trimethylammonio)propoxy]-N,N,N-trimethyl-3-[1-[(tridecyloxy)methyl]-2-(trimethylammonio)ethoxy]-,chloride (1:3)
• CAS No: 94333-33-2
• MF: C₃₁H₇₀Cl₃N₃O₄
• MW: 655.264207363129
• CID: 808815
• PubChem ID: 25076630
• Update Time: 2025-04-19

1-Propanaminium,2-[2-hydroxy-3-(trimethylammonio)propoxy]-N,N,N-trimethyl-3-[1-[(tridecyloxy)methyl]-2-(trimethylammonio)ethoxy]-,chloride (1:3) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,2-[2-hydroxy-3-(trimethylammonio)propoxy]-N,N,N-trimethyl-3-[1-[(tridecyloxy)methyl]-2-(trimethylammonio)ethoxy]-,chloride (1:3)
• [2-hydroxy-3-[1-[1-tridecoxy-3-(trimethylazaniumyl)propan-2-yl]oxy-3-(trimethylazaniumyl)propan-2-yl]oxypropyl]-trimethylazanium,trichloride
• 2-[2-hydroxy-3-(trimethylammonio)propoxy]-3-[1-[(tridecyloxy)methyl]-2-(trimethylammonio)ethoxy]propyltrimethylammonium trichloride
• NS00065882
• 2-Hydroxy-N,N,N-trimethyl-3-{[1-{[1-(tridecyloxy)-3-(trimethylazaniumyl)propan-2-yl]oxy}-3-(trimethylazaniumyl)propan-2-yl]oxy}propan-1-aminium trichloride
• EINECS 305-010-1
• 2-(2-Hydroxy-3-(trimethylammonio)propoxy)-3-(1-((tridecyloxy)methyl)-2-(trimethylammonio)ethoxy)propyltrimethylammonium trichloride
• DTXSID30915658
• 94333-33-2

• Inchi： 1S/C31H70N3O4.3ClH/c1-11-12-13-14-15-16-17-18-19-20-21-22-36-27-30(24-33(5,6)7)38-28-31(25-34(8,9)10)37-26-29(35)23-32(2,3)4;;;/h29-31,35H,11-28H2,1-10H3;3*1H/q+3;;;/p-3
• InChI Key： WKZPLIKOBUENKP-UHFFFAOYSA-K
• SMILES： [Cl-].[Cl-].[Cl-].O(CC(C[N+](C)(C)C)OCC(C[N+](C)(C)C)O)C(COCCCCCCCCCCCCC)C[N+](C)(C)C

Computed Properties

• Exact Mass: 653.443191
• Monoisotopic Mass: 653.443191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 26
• Complexity: 541
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C